4-Monodesmethyl Tetracycine
4-Monodesmethyl Tetracycine
Brand Name:
Vulcanchem
CAS No.:
267244-12-2
VCID:
VC0052460
InChI:
InChI=1S/C21H22N2O8/c1-20(30)7-4-3-5-10(24)11(7)15(25)12-8(20)6-9-14(23-2)16(26)13(19(22)29)18(28)21(9,31)17(12)27/h3-5,8-9,14,23-25,28,30-31H,6H2,1-2H3,(H2,22,29)/t8-,9-,14-,20+,21-/m0/s1
SMILES:
CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)NC)O
Molecular Formula:
C21H22N2O8
Molecular Weight:
430.413
4-Monodesmethyl Tetracycine
CAS No.: 267244-12-2
Reference Standards
VCID: VC0052460
Molecular Formula: C21H22N2O8
Molecular Weight: 430.413
| CAS No. | 267244-12-2 |
|---|---|
| Product Name | 4-Monodesmethyl Tetracycine |
| Molecular Formula | C21H22N2O8 |
| Molecular Weight | 430.413 |
| IUPAC Name | (4S,4aS,5aS,6S,12aR)-1,6,10,11,12a-pentahydroxy-6-methyl-4-(methylamino)-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide |
| Standard InChI | InChI=1S/C21H22N2O8/c1-20(30)7-4-3-5-10(24)11(7)15(25)12-8(20)6-9-14(23-2)16(26)13(19(22)29)18(28)21(9,31)17(12)27/h3-5,8-9,14,23-25,28,30-31H,6H2,1-2H3,(H2,22,29)/t8-,9-,14-,20+,21-/m0/s1 |
| Standard InChIKey | ZCCFIIVCKYRLRU-SEWKDGPHSA-N |
| SMILES | CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)NC)O |
| Last Modified | Aug 20 2021 |
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